Cas no 107615-60-1 (MONO-DODECYL ITACONATE)

MONO-DODECYL ITACONATE structure
MONO-DODECYL ITACONATE structure
Product Name:MONO-DODECYL ITACONATE
CAS No:107615-60-1
MF:C17H29O4
MW:297.409765958786
MDL:MFCD00080500
CID:127617
PubChem ID:21999216
Update Time:2025-04-18

MONO-DODECYL ITACONATE Chemical and Physical Properties

Names and Identifiers

    • MONO-DODECYL ITACONATE
    • 3-dodecoxycarbonylbut-3-enoate
    • 2-[2-(dodecyloxy)-2-oxoethyl]acrylic acid
    • DL-octopaminehydrochloride
    • 3-[(dodecyloxy)carbonyl]but-3-enoate
    • 107615-60-1
    • DTXSID30621363
    • MDL: MFCD00080500
    • Inchi: 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-21-17(20)15(2)14-16(18)19/h2-14H2,1H3,(H,18,19)/p-1
    • InChI Key: JELFVXVEOTVGKC-UHFFFAOYSA-M
    • SMILES: O(C(C(=C)CC(=O)[O-])=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 298.21400
  • Monoisotopic Mass: 297.20658440g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 4.48140

MONO-DODECYL ITACONATE Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

MONO-DODECYL ITACONATE Pricemore >>

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